Tert-butyl 4-chlorobutanoate

• IUPAC Name: tert-butyl 4-chlorobutanoate
• InChI: InChI=1S/C8H15ClO2/c1-8(2,3)11-7(10)5-4-6-9/h4-6H2,1-3H3
• InChI Key: CRSVVUBCNZULGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCl
• Molecular Formula: C8H15ClO2
• DSSTOX Substance ID: DTXSID20185429
• Molecular Weight: 178.65 g/mol
• CAS RN: 3153-32-0

Description

Tert-butyl 4-chlorobutanoate is a chemical compound with the CAS Number: 3153-32-0. It has a molecular weight of 178.66 and its IUPAC name is tert-butyl 4-chlorobutanoate. It is a liquid at room temperature.

Synthesis Analysis

Tert-butyl 4-chlorobutanoate can be synthesized by reacting Sodium hydroxide and methyltri-butyl ammonium chloride at 35°C for 6 hours. The yield of this reaction is approximately 95%.

Molecular Structure Analysis

The molecular formula of Tert-butyl 4-chlorobutanoate is C8H15ClO2. The molecule contains a total of 25 bond(s). There are 10 non-H bond(s), 1 multiple bond(s), 4 rotatable bond(s), 1 double bond(s), and 1 ester(s) (aliphatic).

Chemical Reactions Analysis

Tert-butyl 4-chlorobutanoate acts as a reagent in the synthetic preparation of cephalosporin antibiotics and penicillin derivatives. It also functions as a reagent for the synthesis of Ethyl 4-Chloroacetoacetate.

Physical And Chemical Properties Analysis

Tert-butyl 4-chlorobutanoate has a density of 1.017g/cm3. It has a boiling point of 206ºC at 760mmHg. The compound is a liquid at room temperature.

Scientific Research Applications

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Synthesis of Biotin Intermediates

Tert-butyl 4-chlorobutanoate has been used in the synthesis of intermediates for Biotin, which is involved in the metabolic cycle for the biosynthesis of fatty acids, sugars, and α-amino acids.

Biodegradation Studies

It is related to studies on ether oxygenates like methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE), which are added to gasoline to improve combustion efficiency and reduce emissions.

Safety and Hazards

Tert-butyl 4-chlorobutanoate is classified as a flammable liquid and vapor. It causes skin irritation. Safety precautions include avoiding ingestion and inhalation, keeping away from heat/sparks/open flames/hot surfaces, and using only non-sparking tools.

Synthesis routes and methods I

Procedure details

A mixture of 4-chlorobutyryl chloride (93 g, 0.66 mol), N,N-dimethylaniline (80 g, 0.66 mol) and tert-butanol (0.66 mol) in ethyl ether (100 mL) was refluxed for 5 h. The reaction was cooled, diluted with ether and washed with water, 10% citric acid, saturated NaCl and dried over Na2SO4. Crude product obtained after evaporation of the solvent was distilled under vacuum (10 mmHg). Pure product (79 g, 67%) boiling at 57-58° C. was collected. 1H NMR (DMSO-d6) δ 3.64 (t, J=7 Hz, 2H), 2.35 (t, J=7 Hz, 2H), 1.93 (q, 2H), 1.41 (s, 9H).

Synthesis routes and methods II

Procedure details

A mixture comprising 4-chlorobutyryl chloride (12.6 g, 89.2 mmol), tert-butanol (25 mL), pyridine (6.9 g, 86.5 mmol) and 4-dimethylaminopyridine (1.0 g, 8.2 mmol) was heated at 50° C. under an atmosphere of dry nitrogen for 12 hours to give a white suspension. The suspension was partitioned between ethyl ether (250 mL) and water and the organic layer was separated and washed repeatedly with water then 0.1M aqueous hydrochloric acid, saturated aqueous sodium carbonate and saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to a colorless oil. The oil was distilled at 0.5 mmHg (51° C.) to provide tert-butyl 4-chlorobutyrate as a colorless liquid (11.27 g, 73% yield); 1H NMR (300 MHz, CDCl3): 3.60 (tr, 2H), 2.40 (tr, 2H), 2.10 (m, 2H), 1.45 (s, 9H).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

4-Chlorobutyryl chloride (14.1 g) was added dropwise with stirring under ice-cooling to a mixture of tert-butanol (18.5 g) and dimethylaniline (18.2 g). The resulting mixture was stirred for 2 hours in an oil bath (100° C.). Ether (200 ml), water (100 ml) and 1N hydrochloric acid (50 ml) were added to the reaction mixture and mixed with shaking. The organic layer was washed successively with 1N hydrochloric acid, an aqueous sodium bicarbonate and brine and dried over anhydrous magnesium sulfate. The solvent was distilled off and then the residue was subjected to distillation under reduced pressure to obtain tert-butyl 4-chlorobutyrate (13.2 g).

Q & A

Q1: What is the role of tert-butyl 4-chlorobutanoate in the synthesis of tert-butyl cyclopropanecarboxylates?

A1: Tert-butyl 4-chlorobutanoate serves as a crucial intermediate in the synthesis of tert-butyl cyclopropanecarboxylates. [] The research demonstrates a three-step synthetic route where tert-butyl 4-chlorobutanoate is generated from the desulfinylation of tert-butyl 4-chloro-4-(p-tolylsulfinyl)butanoates. Subsequently, this compound undergoes cyclization in the presence of sodium bis(trimethylsilyl)amide (NaHMDS) in a tetrahydrofuran (THF) - 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) mixture, yielding the desired tert-butyl cyclopropanecarboxylates. []